Cas no 2136927-16-5 ((2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid)
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid
- Cyclopropanepropanoic acid, α-amino-1-cyano-, (αS)-
- 2136927-16-5
- EN300-1297448
- (S)-2-Amino-3-(1-cyanocyclopropyl)propanoic acid
-
- Inchi: 1S/C7H10N2O2/c8-4-7(1-2-7)3-5(9)6(10)11/h5H,1-3,9H2,(H,10,11)/t5-/m0/s1
- InChI Key: KIOPWLCTJASDLK-YFKPBYRVSA-N
- SMILES: C1(C#N)(C[C@H](N)C(O)=O)CC1
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 364.4±17.0 °C(Predicted)
- pka: 2.32±0.10(Predicted)
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297448-0.05g |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 0.05g |
$2790.0 | 2023-06-06 | ||
| Enamine | EN300-1297448-0.1g |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 0.1g |
$2922.0 | 2023-06-06 | ||
| Enamine | EN300-1297448-0.25g |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 0.25g |
$3055.0 | 2023-06-06 | ||
| Enamine | EN300-1297448-0.5g |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 0.5g |
$3188.0 | 2023-06-06 | ||
| Enamine | EN300-1297448-1.0g |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 1g |
$3321.0 | 2023-06-06 | ||
| Enamine | EN300-1297448-50mg |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 50mg |
$948.0 | 2023-09-30 | ||
| Enamine | EN300-1297448-100mg |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 100mg |
$993.0 | 2023-09-30 | ||
| Enamine | EN300-1297448-250mg |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 250mg |
$1038.0 | 2023-09-30 | ||
| Enamine | EN300-1297448-500mg |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 500mg |
$1084.0 | 2023-09-30 | ||
| Enamine | EN300-1297448-1000mg |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid |
2136927-16-5 | 1000mg |
$1129.0 | 2023-09-30 |
(2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid
The Compound CAS No. 2136927-16-5: (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic Acid
The compound with CAS No. 2136927-16-5, commonly referred to as (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid, is a unique amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyanocyclopropyl group and its stereochemistry, which plays a crucial role in its biological activity and potential applications.
The structure of this compound consists of a propanoic acid backbone with an amino group attached to the second carbon in the S configuration. The third carbon bears a cyanocyclopropyl substituent, which introduces a rigid and strained ring system into the molecule. This structural feature not only enhances the compound's stability but also contributes to its unique pharmacokinetic properties.
Recent studies have highlighted the potential of (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid as a building block in drug discovery. Its ability to form stable peptide bonds makes it an attractive candidate for constructing bioactive molecules with tailored functionalities. Researchers have explored its use in designing inhibitors for various enzymes, including proteases and kinases, which are critical targets in oncology and infectious diseases.
The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopropane ring via a Simmons-Smith reaction or other cyclopropanation techniques. The stereochemistry at the second carbon is carefully controlled to ensure the S-enantiomer is obtained, as this configuration is essential for achieving the desired biological activity.
In terms of applications, (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid has been utilized in peptide synthesis, where its rigid structure helps in stabilizing specific conformations necessary for bioactivity. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, demonstrating its versatility in organic chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy. These studies have provided valuable insights into its potential as a lead compound for drug development, particularly in areas such as neurodegenerative diseases and inflammation.
In conclusion, CAS No. 2136927-16-5, or (2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid, represents a promising molecule with diverse applications in both academic research and industrial drug discovery. Its unique structure and stereochemistry make it a valuable tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents.
2136927-16-5 ((2S)-2-amino-3-(1-cyanocyclopropyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)